Cas no 925005-05-6 (2-Chloro-6-p-tolylpyridine-4-carboxylic acid)
925005-05-6 structure
Product Name:2-Chloro-6-p-tolylpyridine-4-carboxylic acid
CAS No:925005-05-6
MF:C13H10ClNO2
MW:247.677002429962
CID:4719910
Update Time:2023-08-16
2-Chloro-6-p-tolylpyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-6-p-tolylpyridine-4-carboxylic acid
- 2-chloro-6-p-tolylisonicotinic acid
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- Inchi: 1S/C13H10ClNO2/c1-8-2-4-9(5-3-8)11-6-10(13(16)17)7-12(14)15-11/h2-7H,1H3,(H,16,17)
- InChI Key: NVYTZKXBYILOPE-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)O)=CC(C2C=CC(C)=CC=2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Topological Polar Surface Area: 50.2
2-Chloro-6-p-tolylpyridine-4-carboxylic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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